Silane, trimethyl[[2-methyl-1-(1-methylethyl)-1-propenyl]oxy]-

• CAS No.: 55339-64-5
• Molecular Formula: C10H22OSi
• Molecular Weight: 186.37 g/mol
• IUPAC Name: 2,4-dimethylpent-2-en-3-yloxy(trimethyl)silane
• InChI: InChI=1S/C10H22OSi/c1-8(2)10(9(3)4)11-12(5,6)7/h8H,1-7H3
• InChI Key: NTNHDIJDGWDRNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=C(C)C)O[Si](C)(C)C

Description

Silane, trimethyl[[2-methyl-1-(1-methylethyl)-1-propenyl]oxy]- is a useful research compound. Its molecular formula is C10H22OSi and its molecular weight is 186.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Reaction between 2,4-dimethyl-3-pentanone (1.2.4.3), trimethylsilyl chloride, and base gave 2,4-dimethyl-3-trimethysilyloxy-2-pentene (1.2.4.4) which was reacted with 1-fluoropyridinium triflate (1.2.4.5) to form 2,4-dimethyl-2-fluoro-3-pentanone (1.2.4.6). This product was reacted with (CH3)3S(O)+I- to form the title compound (1.2.4.2). ##STR31##

Synthesis routes and methods II

Procedure details

Acetonitrile (300 mL) was mixed with 20.3 g of diisopropyl ketone, 32 g of sodium iodide, and 21.6 g of triethylamine, to which was gradually added 23.1 g of chlorotrimethylsilane. The mixed solution was reacted at 50° C. for 4 hours and then allowed to stand for cooling. The reaction mixture was poured into ice and extracted with hexane. An organic phase was rinsed with a sodium hydrogencarbonate solution, dried, and then concentrated. The resultant was purified by distillation in vacuo to obtain 32 g of 2,4-dimethyl-3-trimethylsilyloxy-2-pentene (silylenol ether of diisopropyl ketone). The resulting silylenol ether (15 g) and 8.8 g of tetramethylene sulfoxide were dissolved in 150 mL of chloroform under a nitrogen gas stream. The solution was cooled to −30° C. or lower, and 17.7 g of trifluoroacetic anhydride was added dropwise thereto over 30 minutes. The mixture was reacted at room temperature for 1 hour, and a solution of potassium nonafluorobutanesulfonate in acetonitrile/water was added to the reaction mixture. The mixture was extracted with chloroform, and an organic phase was subjected to alkali rinsing with a 5% by weight tetramethylammonium hydroxide aqueous solution, followed by rinsing with distilled water until aqueous phases had become neutral. An organic phase was concentrated, and diisopropyl ether was added to the resulting crude product to deposit a powder. The powder was collected by filtration to obtain 17 g of Compound (I-1).